Cas no 2138168-22-4 (3-methyl-1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine)

• Product Name: 3-methyl-1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine
• CAS No: 2138168-22-4
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 5926867
• PubChem ID: 165951586
• Update Time: 2025-07-16

3-methyl-1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine
• EN300-1110330
• 3-methyl-1-[2-(3-methylpyrrolidin-1-yl)ethyl]-1H-pyrazol-4-amine
• 2138168-22-4

• Inchi： 1S/C11H20N4/c1-9-3-4-14(7-9)5-6-15-8-11(12)10(2)13-15/h8-9H,3-7,12H2,1-2H3
• InChI Key： UARUUQGXXVHBHQ-UHFFFAOYSA-N
• SMILES： N1(CCN2C=C(C(C)=N2)N)CCC(C)C1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.1Ų

Additional information on 3-methyl-1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine

Comprehensive Overview of 3-methyl-1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine (CAS No. 2138168-22-4)

The compound 3-methyl-1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine (CAS No. 2138168-22-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate chemical architecture, featuring a pyrazole core substituted with a 3-methylpyrrolidine moiety. This combination of heterocycles makes it a promising candidate for drug discovery, particularly in targeting central nervous system (CNS) disorders and G-protein-coupled receptors (GPCRs).

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized treatment strategies. Researchers are increasingly focusing on compounds like 3-methyl-1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine due to its potential bioavailability and blood-brain barrier (BBB) permeability. These properties are critical for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's, which remain high-priority areas in global healthcare.

The synthesis of CAS No. 2138168-22-4 typically involves multi-step organic reactions, including N-alkylation and ring-closing methodologies. Its molecular weight and logP value suggest favorable pharmacokinetic profiles, making it a subject of interest in medicinal chemistry optimization. Computational studies using molecular docking and QSAR modeling have further highlighted its potential interactions with dopamine receptors and serotonin transporters.

From an industrial perspective, 3-methyl-1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine aligns with the growing trend of fragment-based drug design (FBDD). This approach leverages smaller, modular chemical units to build targeted therapies, reducing off-target effects and improving therapeutic indices. The compound's scaffold diversity also positions it as a valuable intermediate for combinatorial chemistry libraries.

Environmental and regulatory considerations are equally important when evaluating CAS No. 2138168-22-4. Its biodegradability and ecotoxicological impact are under scrutiny as the pharmaceutical industry moves toward green chemistry principles. Analytical techniques such as HPLC-MS and NMR spectroscopy are employed to ensure purity and compliance with Good Manufacturing Practices (GMP).

In conclusion, 3-methyl-1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine represents a compelling case study in modern drug development. Its structural complexity, therapeutic potential, and alignment with cutting-edge research trends make it a molecule worth watching in the coming years. As the scientific community continues to explore its applications, this compound may well emerge as a cornerstone in next-generation CNS therapeutics.